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Compound of Interest

Compound Name: Tanzawaic acid E

Cat. No.: B15593075 Get Quote

For researchers, scientists, and professionals in drug development, this document provides a

comprehensive technical guide to the spectroscopic data of Tanzawaic acid E, a polyketide

natural product. The information presented herein is crucial for the identification,

characterization, and further investigation of this compound for potential therapeutic

applications.

Tanzawaic acid E, with the molecular formula C₁₈H₂₆O₃, belongs to a class of secondary

metabolites produced by fungi of the Penicillium genus. Its structure has been elucidated

through a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance

(NMR) and Mass Spectrometry (MS), and confirmed by X-ray crystallography.

Mass Spectrometry Data
High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) is a key technique for

determining the elemental composition of a molecule. For Tanzawaic acid E, the mass

spectrometry data provides a precise measurement of its molecular weight.

Ion Calculated m/z Observed m/z

[M-H]⁻ 289.1809 289.1809

Nuclear Magnetic Resonance (NMR) Spectroscopic
Data
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NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule. The following tables summarize the ¹H and ¹³C NMR data for Tanzawaic acid E,

recorded in deuterated chloroform (CDCl₃) at 300 MHz and 75 MHz, respectively. This data is

critical for confirming the structure and stereochemistry of the molecule.

¹H NMR Data (300 MHz, CDCl₃)
Position δ (ppm) Multiplicity J (Hz)

2 5.79 d 15.7

3 7.25 dd 15.7, 10.0

4 6.22 dd 15.0, 10.0

5 6.00 d 15.0

7 2.10 m

8 1.45 m

9 1.00 m

10 1.55 m

11 1.25, 1.95 m

12 1.35 m

13 1.15, 1.85 m

14 3.65 t 2.8

16 0.92 d 6.5

17 0.85 d 6.8

18 0.82 s

¹³C NMR Data (75 MHz, CDCl₃)
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Position δ (ppm)

1 171.8

2 121.2

3 145.2

4 128.8

5 149.5

6 41.8

7 49.3

8 36.9

9 26.8

10 38.8

11 28.1

12 34.9

13 25.1

14 74.9

15 39.8

16 21.5

17 19.8

18 14.2

Experimental Protocols
The spectroscopic data for Tanzawaic acid E was obtained following the isolation of the

compound from a marine-derived strain of Penicillium steckii.

Isolation and Purification
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The fungal strain was cultured on a suitable medium, after which the mycelium and broth were

extracted with an organic solvent such as ethyl acetate. The crude extract was then subjected

to a series of chromatographic techniques to isolate the pure compound. This typically involves

column chromatography on silica gel, followed by preparative thin-layer chromatography or

high-performance liquid chromatography (HPLC) to yield pure Tanzawaic acid E.

Spectroscopic Analysis
NMR Spectroscopy: ¹H NMR, ¹³C NMR, and 2D NMR (COSY, HSQC, HMBC) spectra were

recorded on a 300 MHz spectrometer using deuterated chloroform (CDCl₃) as the solvent

and tetramethylsilane (TMS) as the internal standard.

Mass Spectrometry: High-resolution mass spectra were obtained using an electrospray

ionization (ESI) source in negative ion mode.

Logical Workflow for Natural Product
Characterization
The process of identifying and characterizing a novel natural product like Tanzawaic acid E
follows a structured workflow, from initial discovery to detailed structural elucidation.
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To cite this document: BenchChem. [Spectroscopic Profile of Tanzawaic Acid E: A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593075#spectroscopic-data-for-tanzawaic-acid-e-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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